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Cat. No.: B1199949 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the cleaning and disinfection of a

cryotome using Gigasept® instru AF, an aldehyde-free disinfectant with broad microbiological

efficacy. Adherence to these procedures is crucial for maintaining a safe working environment

and ensuring the integrity of experimental samples by preventing cross-contamination.

Introduction
Cryotomes are essential instruments in research and diagnostics for sectioning frozen tissue

samples. However, they can also be a source of microbial contamination, posing a risk to both

the user and the experiment. Regular and thorough disinfection is therefore a critical aspect of

laboratory safety and good laboratory practice. Gigasept® instru AF is a concentrate

formulated for the cleaning and disinfection of medical and laboratory instruments. Its

composition, which includes cocospropylene diamineguanidine diacetate, phenoxypropanols,

and benzalkonium chloride, provides excellent cleaning performance and a broad spectrum of

antimicrobial activity.[1][2][3][4]

This document outlines the protocol for the routine disinfection of a cryotome with Gigasept®
instru AF, as well as procedures for post-contamination scenarios.
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The following table summarizes the recommended concentrations and contact times for

Gigasept® instru AF to achieve different levels of microbiological efficacy.

Microbiological

Efficacy

Concentration of

Gigasept® instru AF
Contact Time Reference

Bactericidal 1.5% 60 minutes [1]

2.0% 30 minutes [1]

3.0% 15 minutes [1]

Yeasticidal 1.5% 60 minutes [1]

2.0% 30 minutes [1]

3.0% 15 minutes [1]

Mycobactericidal 1.5% 60 minutes

2.0% 30 minutes

3.0% 15 minutes

Virucidal against

enveloped viruses

(incl. HBV, HCV, HIV)

1.0% 10 minutes [1]

Virucidal 4.0% 60 minutes [1]

Experimental Protocols
Materials Required

Gigasept® instru AF concentrate

Personal Protective Equipment (PPE): lab coat, safety goggles, and chemical-resistant

gloves

Cold water for dilution

Lint-free cloths or sponges
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Brushes for cleaning debris

Spray bottle

Container for soaking removable parts

Deionized or distilled water for rinsing

70% ethanol for final rinsing and drying assistance

Preparation of Gigasept® instru AF Working Solution
Ensure you are wearing appropriate PPE.

Prepare the desired concentration of the working solution by diluting the Gigasept® instru

AF concentrate with cold water. For example, to prepare a 3% solution, add 30 mL of

Gigasept® instru AF to 970 mL of cold water.[1][3][4][5]

Mix the solution gently to ensure it is homogeneous.

The prepared working solution is stable for up to 7 days in a closed container.[5]

Cryotome Disinfection Protocol (Routine)
This protocol is recommended for the routine weekly disinfection of the cryotome.

Preparation and Defrosting:

1. Turn off and unplug the cryotome to allow it to defrost completely and reach room

temperature. This is crucial as disinfectants are not effective at freezing temperatures and

can damage cold surfaces.

2. Remove all tissue specimens, chucks, blades, and any other tools or accessories from the

cryostat chamber.

3. Safely dispose of any used blades in a designated sharps container.

Cleaning - Debris Removal:
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1. Once the cryostat has reached room temperature, meticulously remove all visible debris,

such as tissue trimmings and frost, from the chamber using a soft brush and lint-free

cloths.

2. Removable parts such as the blade holder, anti-roll plate, and specimen chucks should be

cleaned separately.

Disinfection with Gigasept® instru AF:

1. Immerse the removable parts in the prepared Gigasept® instru AF working solution for

the recommended contact time as per the desired efficacy (see Table 1). Ensure all

surfaces are completely submerged.

2. For the internal surfaces of the cryostat chamber, apply the Gigasept® instru AF working

solution using a lint-free cloth or sponge, ensuring all surfaces are thoroughly wetted. A

spray bottle can be used for hard-to-reach areas, but avoid creating aerosols.

3. Allow the disinfectant to remain on the surfaces for the specified contact time.

Rinsing:

1. After the contact time has elapsed, thoroughly rinse all disinfected surfaces to remove any

residual disinfectant.[1][3][4][5]

2. For removable parts, rinse them under running water of at least drinking water quality,

followed by a final rinse with deionized or distilled water.

3. For the cryostat chamber, wipe all surfaces multiple times with a clean, lint-free cloth

soaked in deionized or distilled water. Ensure all disinfectant residue is removed.

Drying and Reassembly:

1. Wipe all rinsed surfaces with a clean, dry, lint-free cloth. To aid in drying and for additional

disinfection, a final wipe with 70% ethanol can be performed.

2. Allow all components and the cryostat chamber to air dry completely.

3. Once completely dry, reassemble the cryotome.
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4. Plug in and turn on the cryotome to allow it to cool down to the required operating

temperature before use.

Mandatory Visualizations
Experimental Workflow for Cryotome Disinfection
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Caption: Workflow for the routine disinfection of a cryotome.
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Logical Relationship for Disinfection Decision Making

Start

Routine or Post-Contamination?

Routine Weekly Disinfection

Routine

Post-Contamination Disinfection
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Follow Standard Disinfection Protocol

Use Higher Concentration & Longer Contact Time

End
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Caption: Decision-making for cryotome disinfection.

Safety Precautions
Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant

gloves, when handling Gigasept® instru AF concentrate and working solutions.

Ensure adequate ventilation in the work area.
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Avoid contact of the disinfectant with skin and eyes. In case of contact, rinse immediately

with plenty of water and seek medical advice if necessary.[6]

Do not mix Gigasept® instru AF with other cleaning agents or disinfectants, especially those

containing aldehydes, as this can lead to precipitation and loss of efficacy.[1][7]

Store Gigasept® instru AF in its original container in a cool, dry place, away from direct

sunlight and heat.[8]

Follow all institutional guidelines for the disposal of chemical waste.

By following these detailed application notes and protocols, researchers, scientists, and drug

development professionals can effectively disinfect their cryotomes with Gigasept® instru AF,

ensuring a safe and clean working environment for reliable and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1199949#disinfection-of-cryotome-with-gigasept-
instru-af]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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